1,3-Dichloroacetone
1,3-Dichloroacetone
1,3-Dichloroacetone has been identified as a metabolite of 1,3-dichloropropanol by TLC. Kinetics of the reversible hydration of 1,3-dichloroacetone have been studied spectrophotometrically in solutions of water in dioxan and in acetonitrile.
1,3-dichloroacetone appears as a crystalline solid. Denser than water and insoluble in water. Inhalation of dust or powder may cause adverse health reactions.
1,3-dichloroacetone appears as a crystalline solid. Denser than water and insoluble in water. Inhalation of dust or powder may cause adverse health reactions.
Brand Name:
Vulcanchem
CAS No.:
534-07-6
VCID:
VC21156620
InChI:
InChI=1S/C3H4Cl2O/c4-1-3(6)2-5/h1-2H2
SMILES:
C(C(=O)CCl)Cl
Molecular Formula:
C3H4Cl2O
Molecular Weight:
126.97 g/mol
1,3-Dichloroacetone
CAS No.: 534-07-6
Cat. No.: VC21156620
Molecular Formula: C3H4Cl2O
Molecular Weight: 126.97 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,3-Dichloroacetone has been identified as a metabolite of 1,3-dichloropropanol by TLC. Kinetics of the reversible hydration of 1,3-dichloroacetone have been studied spectrophotometrically in solutions of water in dioxan and in acetonitrile. 1,3-dichloroacetone appears as a crystalline solid. Denser than water and insoluble in water. Inhalation of dust or powder may cause adverse health reactions. |
|---|---|
| CAS No. | 534-07-6 |
| Molecular Formula | C3H4Cl2O |
| Molecular Weight | 126.97 g/mol |
| IUPAC Name | 1,3-dichloropropan-2-one |
| Standard InChI | InChI=1S/C3H4Cl2O/c4-1-3(6)2-5/h1-2H2 |
| Standard InChI Key | SUNMBRGCANLOEG-UHFFFAOYSA-N |
| SMILES | C(C(=O)CCl)Cl |
| Canonical SMILES | C(C(=O)CCl)Cl |
| Boiling Point | 343 °F at 760 mm Hg (EPA, 1998) 173.4 °C |
| Colorform | Prisms or needles Plates, needles on distillation |
| Melting Point | 113 °F (EPA, 1998) 45.0 °C 45 °C |
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